rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid
Overview
Description
Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid, commonly referred to as racemic acid, is an organic compound that is used in a variety of scientific research applications. It is a chiral compound, containing both a left-handed and a right-handed form, and is synthesized in both aqueous and non-aqueous solvents. Racemic acid has a wide range of applications in the scientific research field, including in the development of drugs and medicines, in biochemistry and physiology studies, and in laboratory experiments.
Scientific Research Applications
Racemic acid is used in a variety of scientific research applications. It is commonly used in the development of drugs and medicines, as it can be used to create a chiral compound with desired properties. Racemic acid is also used in biochemistry and physiology studies, as it can be used to study the effects of certain compounds on the body. Finally, racemic acid is used in laboratory experiments, such as the synthesis of new compounds.
Mechanism of Action
Racemic acid works by forming a racemic mixture, which is then purified by crystallization. The resulting racemic acid can then be used in various scientific research applications. Racemic acid is also used in biochemistry and physiology studies, as it can be used to study the effects of certain compounds on the body.
Biochemical and Physiological Effects
Racemic acid has a wide range of biochemical and physiological effects. It is used in the development of drugs and medicines, as it can be used to create a chiral compound with desired properties. Racemic acid is also used to study the effects of certain compounds on the body, as it can be used to study the biochemical and physiological effects of certain compounds.
Advantages and Limitations for Lab Experiments
The use of racemic acid in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and can be synthesized in both aqueous and non-aqueous solvents. Additionally, racemic acid can be used to create a chiral compound with desired properties, which can be used in the development of drugs and medicines. However, there are also some limitations to the use of racemic acid in laboratory experiments. For example, it is difficult to separate the left-handed and right-handed forms of racemic acid, and the resulting racemic mixture is often impure.
Future Directions
There are a number of potential future directions for the use of racemic acid in scientific research. For example, it could be used to study the effects of certain compounds on the body, and to develop new drugs and medicines. Additionally, racemic acid could be used to synthesize new compounds, and to study the biochemical and physiological effects of certain compounds. Finally, racemic acid could be used to develop new laboratory experiments, and to improve existing laboratory experiments.
Synthesis Methods
Racemic acid is synthesized in both aqueous and non-aqueous solvents. The most common method of synthesis is to react a chiral compound, such as an amino acid, with a base, such as sodium hydroxide. The reaction produces a racemic mixture, which is then purified by crystallization. The resulting racemic acid can then be isolated and used in various scientific research applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid involves the synthesis of the oxane ring followed by the addition of the pyrazole group and carboxylic acid functional group.", "Starting Materials": [ "Ethyl acetoacetate", "2,3-Butanediol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "4-Methyl-1H-pyrazole-3-carboxylic acid", "Thionyl chloride", "Dimethylformamide", "Triethylamine", "Diisopropylethylamine", "N,N'-Dicyclohexylcarbodiimide", "Ethyl chloroformate", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "The synthesis begins with the reduction of ethyl acetoacetate to 2,3-butanediol using sodium borohydride.", "The resulting 2,3-butanediol is then treated with hydrochloric acid to form the corresponding dihydroxy acid.", "The dihydroxy acid is then cyclized to form the oxane ring using sodium hydroxide.", "The pyrazole group is then added to the oxane ring by reacting 4-methyl-1H-pyrazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride.", "The acid chloride is then reacted with the oxane ring in the presence of dimethylformamide and triethylamine to form the pyrazole-oxane intermediate.", "The carboxylic acid functional group is then added to the pyrazole-oxane intermediate by reacting with diisopropylethylamine and N,N'-dicyclohexylcarbodiimide to form the corresponding carboxylic acid.", "The carboxylic acid is then activated with ethyl chloroformate and reacted with methanol to form the corresponding methyl ester.", "The methyl ester is then hydrolyzed with sodium hydroxide to form the final product, rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid.", "The final product is then extracted with ethyl acetate and purified with water." ] } | |
| 1807941-19-0 | |
Molecular Formula |
C11H16N2O3 |
Molecular Weight |
224.3 |
Purity |
95 |
Origin of Product |
United States |
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